Cas no 26643-91-4 (4-methyl-2-phenyl-2-pentenal)

• Product Name: 4-methyl-2-phenyl-2-pentenal
• CAS No: 26643-91-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 88680
• PubChem ID: 6435914
• Update Time: 2025-04-18

4-methyl-2-phenyl-2-pentenal Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-phenyl-2-pentenal
• 2-Pentenal,4-methyl-2-phenyl
• 2-Phenyl-4-methyl-2-pentenal
• 2-PHENYL-4-METHYLPENT-2-ENAL
• 4-methyl-2-phenyl-2 pentenal
• 4-METHYL-2-PHENYLPENT-2-ENAL
• FEMA 3200
• alpha-(2-Methylpropylidene)benzeneacetaldehyde

• MDL： M169152
• Inchi： 1S/C12H14O/c1-10(2)8-12(9-13)11-6-4-3-5-7-11/h3-10H,1-2H3/b12-8-
• InChI Key： ULRYRAHIBWLZKC-WQLSENKSSA-N
• SMILES： O=C/C(/C1C=CC=CC=1)=C/C(C)C
• BRN： 2042583

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.962
• Boiling Point: 295 ºC
• Flash Point: 114 ºC
• Refractive Index: n20/D 1.536(lit.)
• PSA: 17.07000
• LogP: 2.92490
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• FEMA: 3200 | 4-METHYL-2-PHENYL-2-PENTENAL

4-methyl-2-phenyl-2-pentenal Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• TSCA：Yes
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes